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Compound of Interest

Compound Name: NOPO

Cat. No.: B6336631

An In-depth Technical Guide to NOPO® SWCNTs in Materials Science Research
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of single-walled carbon nanotubes (SWCNTS)
produced by NoPo Nanotechnologies, focusing on their synthesis, properties, and applications
in materials science and drug development.

Introduction to NOPO® SWCNTs

NoPo Nanotechnologies specializes in the production of high-purity, small-diameter single-
walled carbon nanotubes using a proprietary High-Pressure Carbon Monoxide (HIPCO®)
process. This method facilitates the synthesis of SWCNTs with a narrow diameter distribution
and a high degree of structural integrity, making them suitable for a wide range of advanced
applications.

Synthesis of NOPO® SWCNTs

The synthesis of NOPO® SWCNTs is based on the HIPCO® process, which involves the
catalytic decomposition of carbon monoxide at high pressure and temperature. A key reaction
in this process is the Reverse Boudouard reaction, where carbon monoxide disproportionates
into carbon nanotubes and carbon dioxide in the presence of a metal catalyst.[1]

A general workflow for the synthesis and purification of NOPO® SWCNTs is outlined below.
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Figure 1: General workflow for the synthesis and purification of NOPO® SWCNTSs.

Properties of NOPO® SWCNTs

NOPO® SWCNTs exhibit exceptional mechanical, electrical, and thermal properties, making

them a valuable material for numerous applications. A summary of these properties is

presented in the tables below.
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Physical and Structural Properties

Property Value Source
Diameter 0.8-1.2nm [2]
Length 700 - 1200 nm [3]

Wall Thickness 1 atom [3]
Carbon Purity (Raw) ~85% [4]
Carbon Purity (Purified) >99% [5]

G/D Ratio 24 - 40 [3][4]
Specific Surface Area >1300 m3/g [3]

hanical Electrical. and Thermal :

Property Value Source
Tensile Strength 50 - 100 GPa [3]
Young's Modulus ~1 TPa [6]

) o Up to 1000x greater than
Electrical Conductivity
copper

[3]

>3000 W/m-K (for individual

Thermal Conductivity
SWCNTSs)

[7]

Experimental Protocols

This section provides detailed methodologies for key experiments involving NOPO® SWCNTs.

Covalent Functionalization with Carboxylic Acid Groups

This protocol describes the acid treatment of SWCNTSs to introduce carboxylic acid groups, a

common step for further functionalization, for example, in drug delivery applications.[8][9]

Materials:
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NOPO® SWCNTs

Concentrated Sulfuric Acid (H2SOa4, 95-98%)

Concentrated Nitric Acid (HNOs, 70%)

Deionized Water

Thionyl Chloride (SOCI2) (optional, for conversion to acyl chlorides)

Anhydrous Dimethylformamide (DMF) (optional)

Procedure:

Add 10 mg of NOPO® SWCNTs to a round-bottom flask.

Prepare a 3:1 (v/v) mixture of concentrated H2SO4 and HNO:s.

Carefully add 30 mL of the acid mixture to the flask containing the SWCNTSs.

Sonicate the mixture for 1 hour to ensure good dispersion.

Reflux the mixture at 120°C for 2 hours with constant stirring.[8]

Allow the mixture to cool to room temperature and dilute with 250 mL of deionized water.
Separate the functionalized SWCNTs by centrifugation at 2400 x g for 30 minutes.[8]

Wash the SWCNTSs repeatedly with deionized water until the pH of the supernatant is
between 5 and 6.

Dry the carboxylated SWCNTs (SWCNT-COOH) in a vacuum oven.

(Optional) To convert the carboxylic acid groups to more reactive acyl chlorides, resuspend
the SWCNT-COOH in anhydrous DMF, add thionyl chloride, and stir under an inert
atmosphere.

Non-Covalent Functionalization with Surfactants
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This protocol outlines a general procedure for dispersing SWCNTs in an agueous solution
using a surfactant, which is a common method for preparing SWCNTSs for biological
applications.[1][10]

Materials:

« NOPO® SWCNTs

o Surfactant (e.g., Sodium Dodecyl Sulfate (SDS), Phospholipid-polyethylene glycol (PL-PEG))
e Deionized Water

Procedure:

e Prepare a surfactant solution in deionized water (e.g., 1% w/v SDS).

 Add NOPO® SWCNTs to the surfactant solution at the desired concentration (e.g., 1
mg/mL).

e Sonicate the mixture using a probe sonicator. Use short pulses to avoid overheating and
damaging the SWCNTSs.

o After sonication, centrifuge the dispersion at high speed to pellet any remaining bundles or
impurities.

Carefully collect the supernatant, which contains the well-dispersed SWCNTSs.

Fabrication of SWCNT-Polymer Composites via Solution
Casting

This protocol describes a common method for preparing SWCNT-reinforced polymer
composites.[11][12]

Materials:
e NOPO® SWCNTs

e Polymer (e.qg., polycarbonate, polystyrene)
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e Solvent (a solvent that dissolves the polymer and disperses the SWCNTSs, e.g., chloroform,
DMF)

Procedure:

Disperse a known amount of NOPO® SWCNTSs in the chosen solvent using sonication until a
stable dispersion is achieved.

¢ In a separate container, dissolve the polymer in the same solvent to create a polymer
solution.

e Add the SWCNT dispersion to the polymer solution and stir or sonicate further to ensure a
homogeneous mixture.

» Pour the mixture into a petri dish or a mold of the desired shape.

» Allow the solvent to evaporate slowly in a controlled environment (e.g., a fume hood or a
vacuum oven at a slightly elevated temperature).

o Once the solvent has completely evaporated, a thin film of the SWCNT-polymer composite
will remain.

Applications in Drug Delivery and Signaling
Pathways

Functionalized SWCNTSs are being extensively researched as carriers for targeted drug delivery
in cancer therapy. Their ability to penetrate cell membranes allows for the efficient delivery of
therapeutic agents to cancer cells.

Inhibition of the PI3K/Akt Signhaling Pathway

SWCNT-based drug delivery systems have been shown to inhibit the PI3K/Akt signaling
pathway, which is often overactive in cancer cells, promoting their proliferation and survival.[13]
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Figure 2: Inhibition of the PI3K/Akt signa

ling pathway by SWCNT-drug conjugates.

Activation of the NF-kB Signaling Pathway

SWCNTSs can also induce oxidative stress in cells, leading to the activation of the NF-kB

signaling pathway, which is involved in inflammation and apoptosis.[14]
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Figure 3: Activation of the NF-kB signaling pathway by SWCNTSs.
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Safety and Handling

NOPO® SWCNTs are a fine, lightweight powder that can become airborne. It is recommended
to handle them in a well-ventilated area, preferably within a fume hood, and to wear
appropriate personal protective equipment (PPE), including gloves, a lab coat, and a respirator.
In case of a spill, avoid dry sweeping. Instead, wet the area with a suitable solvent (e.g., water
for functionalized SWCNTSs, ethanol for raw SWCNTSs) and wipe with a damp cloth.[2]

Conclusion

NOPO® SWCNTSs, produced via the HIPCO® process, offer a unique combination of properties
that make them a highly promising material for a wide range of applications in materials
science and drug development. Their high purity, small diameter, and exceptional mechanical
and electrical properties, coupled with the ability to be functionalized, open up new avenues for
innovation in composites, electronics, and targeted therapies. This guide provides a
foundational understanding and practical protocols to aid researchers in harnessing the full
potential of these advanced nanomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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